Cas no 5344-66-1 (Glycine,N-(carboxymethyl)-N-(phenylmethyl)-, barium salt (1:1))

• Product Name: Glycine,N-(carboxymethyl)-N-(phenylmethyl)-, barium salt (1:1)
• CAS No: 5344-66-1
• MF: C₁₁H₁₃BaNO₄
• MW: 360.552219152451
• CID: 383556
• Update Time: 2024-01-29

Glycine,N-(carboxymethyl)-N-(phenylmethyl)-, barium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(carboxymethyl)-N-(phenylmethyl)-, barium salt (1:1)
• benzamide, 4-chloro-N-[3-(diethylamino)propyl]-
• (BENZYLIMINO)DIACETIC ACID, BARIUM SALT

• Inchi： 1S/C11H13NO4.Ba.2H/c13-10(14)7-12(8-11(15)16)6-9-4-2-1-3-5-9;;;/h1-5H,6-8H2,(H,13,14)(H,15,16);;;
• InChI Key： GBDDQXBQRPQRPQ-UHFFFAOYSA-N
• SMILES： [Ba].O([H])C(C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 268.13443
• Monoisotopic Mass: 268.134241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.3

Experimental Properties

• Density: 1.326
• Boiling Point: 420.9°Cat760mmHg
• Flash Point: 208.3°C
• Refractive Index: 1.527
• PSA: 32.34
• LogP: 0.65780